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Tolinapant Binding Affinity

The following table summarizes the known binding affinity data for Tolinapant, as reported in the scientific

literature [1]:

Target Assay Type Reported IC₅₀ (nM)

cIAP1 Cell-free assay 12 nM

cIAP2 Cell-free assay 12 nM

XIAP Cell-free assay 40 nM

Key Characteristics of Tolinapant [2] [1] [3]:

Dual Antagonist: It is a balanced, dual antagonist of cellular IAPs (cIAP1/2) and XIAP.
Non-Peptidomimetic: It is a novel, non-peptidomimetic IAP antagonist, discovered utilizing fragment-

based drug design.
Orally Bioavailable: It can be administered orally.

Experimental Context
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For the key experiments cited, here are the methodologies and contexts.

Binding Affinity Measurement [1]:

Protocol: The half-maximal inhibitory concentration (IC₅₀) values for Tolinapant were determined in
cell-free assays. These experiments measured the compound's potency in inhibiting the interaction

between a SMAC-derived peptide and the BIR3 domains of XIAP and cIAP1.
Significance: Cell-free binding assays directly demonstrate a drug's ability to engage its intended

target, which is a crucial first step in development.

Functional Cellular Assay [2]:

Protocol: In a cellular context, Tolinapant was evaluated across a panel of 36 cancer cell lines. Cells

were treated with a range of Tolinapant concentrations (0.0005–10 μmol/L) alone and in combination
with TNFα (1 ng/mL) for 72 hours. Cell viability was then assessed using a CellTitreGlo assay.

Significance: This functional assay shows that Tolinapant's target engagement in cells can lead to
apoptosis (programmed cell death), especially in the context of an inflammatory signal (TNFα) that

mimics the tumor microenvironment.

Mechanism of Action Overview

The following diagram illustrates the mechanism by which Tolinapant and other IAP antagonists promote

cancer cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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